![molecular formula C17H17N3O5 B5879863 4-nitro-N'-[(2-phenoxybutanoyl)oxy]benzenecarboximidamide](/img/structure/B5879863.png)
4-nitro-N'-[(2-phenoxybutanoyl)oxy]benzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-nitro-N'-[(2-phenoxybutanoyl)oxy]benzenecarboximidamide, also known as PHB-NH-2, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule belongs to the class of imidazole-based compounds and has shown promising results in various fields of research, including cancer therapy, antimicrobial activity, and enzyme inhibition.
Scientific Research Applications
4-nitro-N'-[(2-phenoxybutanoyl)oxy]benzenecarboximidamide has shown promising results in various fields of scientific research. In cancer therapy, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In antimicrobial activity, this compound has been shown to have potent activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). In enzyme inhibition, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the pathogenesis of Alzheimer's disease.
Mechanism of Action
The mechanism of action of 4-nitro-N'-[(2-phenoxybutanoyl)oxy]benzenecarboximidamide is not fully understood. However, it is believed that this compound exerts its effects through the inhibition of various enzymes and signaling pathways. In cancer therapy, this compound induces apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR signaling pathway. In antimicrobial activity, this compound disrupts the bacterial cell membrane and inhibits the synthesis of bacterial DNA and RNA. In enzyme inhibition, this compound binds to the active site of acetylcholinesterase and inhibits its activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer therapy, this compound inhibits the growth of cancer cells and induces apoptosis. In antimicrobial activity, this compound disrupts the bacterial cell membrane and inhibits the synthesis of bacterial DNA and RNA. In enzyme inhibition, this compound inhibits the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
4-nitro-N'-[(2-phenoxybutanoyl)oxy]benzenecarboximidamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has shown promising results in various fields of research, including cancer therapy, antimicrobial activity, and enzyme inhibition. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its effects. Additionally, the potential side effects of this compound on human health are not fully known.
Future Directions
There are several future directions for the research on 4-nitro-N'-[(2-phenoxybutanoyl)oxy]benzenecarboximidamide. In cancer therapy, further studies are needed to determine the optimal dosage and administration of this compound. Additionally, the potential side effects of this compound on normal cells and tissues need to be investigated. In antimicrobial activity, further studies are needed to determine the spectrum of activity of this compound against various bacterial strains. In enzyme inhibition, further studies are needed to determine the potential of this compound as a therapeutic agent for Alzheimer's disease. Overall, the research on this compound has shown promising results, and further studies are needed to fully understand its potential applications in scientific research.
Synthesis Methods
The synthesis of 4-nitro-N'-[(2-phenoxybutanoyl)oxy]benzenecarboximidamide involves the reaction between 4-nitrobenzenecarboximidamide and 2-phenoxybutyric acid. The reaction is carried out in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using column chromatography to obtain the pure product.
properties
IUPAC Name |
[(Z)-[amino-(4-nitrophenyl)methylidene]amino] 2-phenoxybutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O5/c1-2-15(24-14-6-4-3-5-7-14)17(21)25-19-16(18)12-8-10-13(11-9-12)20(22)23/h3-11,15H,2H2,1H3,(H2,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTELUXQGHYWCDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)ON=C(C1=CC=C(C=C1)[N+](=O)[O-])N)OC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(C(=O)O/N=C(/C1=CC=C(C=C1)[N+](=O)[O-])\N)OC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.